Cas no 400727-69-7 (5-nitroisoindoline;hydrochloride)

• Product Name: 5-nitroisoindoline;hydrochloride
• CAS No: 400727-69-7
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD08234716
• CID: 325740
• PubChem ID: 44203005
• Update Time: 2025-04-19

5-nitroisoindoline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Nitroisoindoline hydrochloride
• 1H-Isoindole,2,3-dihydro-5-nitro-, monohydrochloride (9CI)
• 5-nitro-2,3-dihydro-1H-isoindole,hydrochloride
• 5-Nitro-2,3-dihydro-1H-isoindole hydrochloride
• 5-nitroisoindoline;hydrochloride
• FT-0692796
• AS-38166
• EN300-92013
• Z1266933938
• 5-Nitro-2,3-dihydro-1H-isoindole HCl
• DTXSID60657852
• 5-nitro-2,3-dihydro-1H-isoindole;hydrochloride
• AKOS016010090
• AC-4307
• 5-Nitroisoindoline, HCl
• 400727-69-7
• MFCD08234716
• 5-Nitro-2,3-dihydro-1H-isoindole; hydrochloride;5-NITRO-ISOINDOLINE HCL
• AB43622
• SCHEMBL1786988
• 5-Nitro-2,3-dihydro-1H-isoindole--hydrogen chloride (1/1)
• CS-0135021
• 1H-Isoindole, 2,3-dihydro-5-nitro-, monohydrochloride
• F1993-0037
• 5-NitroisoindolineHydrochloride
• 5-Nitroisoindoline Hydrochloride Salt
• 5-Nitro-isoindoline HCl
• SY197334
• 2,3-Dihydro-5-nitro-1H-isoindole Hydrochloride Salt; 5-Nitro-2,3-dihydro-1H-isoindole Hydrochloride Salt; 1H-Isoindole, 2,3-dihydro-5-nitro-, monohydrochloride (9CI); 1H-Isoindole 2,3-dihydro-5-nitro-, hydrochloride (1:1); 5-Nitroisoindoline hydrochloride

• MDL： MFCD08234716
• Inchi： 1S/C8H8N2O2.ClH/c11-10(12)8-2-1-6-4-9-5-7(6)3-8;/h1-3,9H,4-5H2;1H
• InChI Key： ZUBXSPGLHKLBCF-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC2CNCC=2C=1)=O

Computed Properties

• Exact Mass: 200.03500
• Monoisotopic Mass: 200.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 57.85000
• LogP: 2.85200
• Vapor Pressure: No data available

5-nitroisoindoline;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature